3-[(2-chloro-4-fluorobenzyl)thio]-4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(2-chloro-4-fluorophenyl)methylsulfanyl]-4-ethyl-5-(3-methylphenyl)-1,2,4-triazole
• InChI: InChI=1S/C18H17ClFN3S/c1-3-23-17(13-6-4-5-12(2)9-13)21-22-18(23)24-11-14-7-8-15(20)10-16(14)19/h4-10H,3,11H2,1-2H3
• InChI Key: OJXVJANFCMHCJI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=C(C=C(C=C2)F)Cl)C3=CC=CC(=C3)C
• Molecular Formula: C18H17ClFN3S
• Molecular Weight: 361.9 g/mol

Description

3-[(2-chloro-4-fluorobenzyl)thio]-4-ethyl-5-(3-methylphenyl)-4H-1,2,4-triazole, also known as CFTR(inh)-172, is a small molecule inhibitor that is widely used in scientific research to study the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR(inh)-172 is a potent inhibitor of CFTR and has been shown to be effective in blocking CFTR activity in both in vitro and in vivo experiments.

Scientific Research Applications

Structural and Interaction Mechanisms

• π-Hole Tetrel Bonding Interactions : A study on ethyl 2-triazolyl-2-oxoacetate derivatives, which share a structural resemblance to the compound , highlighted the significance of π-hole tetrel bonding interactions. These interactions were analyzed using Hirshfeld surface analysis, DFT calculations, and molecular electrostatic potential (MEP) surface calculations, emphasizing the compound's potential for forming stable molecular assemblies (Ahmed et al., 2020).

• Intermolecular Interactions : Another research elaborated on the lp⋯π intermolecular interactions in derivatives of 1,2,4-triazoles. Through synthesis, characterization, and analysis of biologically active 1,2,4-triazole derivatives, insights were provided into the nature and energetics associated with these interactions, aiding in the understanding of the compound's behavior in various conditions (Shukla et al., 2014).

Biological Activities and Applications

• Lipase and α-Glucosidase Inhibition : Research into novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide investigated their potential for lipase and α-glucosidase inhibition. This points towards potential applications in treating diseases related to these enzymes (Bekircan et al., 2015).

• Analgesic Potential : The analgesic potential of triazole derivatives was explored, indicating that certain compounds exhibit significant analgesic effects. This suggests potential pharmacological applications of such derivatives in pain management (Zaheer et al., 2021).

• Antioxidant Properties : The crystal structures and intermolecular interactions of antioxidant triazolyl-benzimidazole compounds were studied, highlighting their potential as antioxidants. The detailed analysis of their crystal structures provides a foundation for further exploration of their use in combating oxidative stress (Karayel et al., 2015).

• Selective COX-2 Inhibition : A triazole-based COX-2 inhibitor was synthesized and analyzed for its crystal structure and interaction mechanisms. The study provides insights into the compound's potential as a selective inhibitor for COX-2, an important target for anti-inflammatory drugs (Al-Wahaibi et al., 2021).